Cas no 116931-52-3 (1H-Indazole, 3-methoxy-1-methyl-5-nitro-)

• Product Name: 1H-Indazole, 3-methoxy-1-methyl-5-nitro-
• CAS No: 116931-52-3
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 3653162
• PubChem ID: 14061993
• Update Time: 2025-04-22

1H-Indazole, 3-methoxy-1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-methoxy-1-methyl-5-nitro-
• 116931-52-3
• 3-methoxy-1-methyl-5-nitro-1H-indazole
• InChI=1/C9H9N3O3/c1-11-8-4-3-6(12(13)14)5-7(8)9(10-11)15-2/h3-5H,1-2H
• DB-183547
• CHEMBL3125053
• SCHEMBL14910318

• Inchi： 1S/C9H9N3O3/c1-11-8-4-3-6(12(13)14)5-7(8)9(10-11)15-2/h3-5H,1-2H3
• InChI Key： XXNWIYHWHTYZQO-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C([N+]([O-])=O)C=C2)C(OC)=N1

Computed Properties

• Exact Mass: 207.06439116Da
• Monoisotopic Mass: 207.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles